Cas no 1797870-87-1 (6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine)

• Product Name: 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• CAS No: 1797870-87-1
• MF: C₁₅H₁₆FN₃O₃S
• MW: 337.369245529175
• CID: 5372429
• Update Time: 2025-05-27

6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

• Inchi： 1S/C15H16FN3O3S/c1-2-22-15-4-3-12(7-13(15)16)23(20,21)19-6-5-14-11(9-19)8-17-10-18-14/h3-4,7-8,10H,2,5-6,9H2,1H3
• InChI Key： RTLLZZUUZYPTFM-UHFFFAOYSA-N
• SMILES： C1=NC=C2CN(S(C3=CC=C(OCC)C(F)=C3)(=O)=O)CCC2=N1

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.5±60.0 °C(Predicted)
• pka: 1.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

Comprehensive Overview of 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (CAS No. 1797870-87-1)

6-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (CAS No. 1797870-87-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This molecule belongs to the pyrido[4,3-d]pyrimidine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a sulfonyl group and an ethoxy-fluorophenyl moiety enhances its molecular interactions, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in targeting enzymes and receptors. The 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl] derivative, in particular, has been explored for its potential role in modulating kinase activity, a hot topic in oncology and autoimmune disease research. Researchers are actively investigating its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The compound's CAS No. 1797870-87-1 is frequently searched in academic and industrial databases, reflecting its relevance in current drug development pipelines. Its tetrahydropyrido[4,3-d]pyrimidine core is structurally analogous to several FDA-approved drugs, which underscores its potential as a scaffold for novel therapeutics. Users often query its synthetic routes, solubility, and stability under physiological conditions, indicating a strong demand for practical data.

From a synthetic chemistry perspective, the introduction of the 4-ethoxy-3-fluorophenyl group via sulfonylation is a critical step in the preparation of this compound. Recent advancements in green chemistry have prompted researchers to explore eco-friendly protocols for its synthesis, aligning with global sustainability trends. Additionally, computational studies leveraging AI-driven molecular modeling have accelerated the identification of its binding modes, a topic frequently discussed in interdisciplinary forums.

Given the rising popularity of precision medicine, the 6-[(4-Ethoxy-3-fluorophenyl)sulfonyl] scaffold is being evaluated for personalized therapeutic strategies. Its potential applications in neurodegenerative diseases and metabolic disorders are also under investigation, addressing pressing health challenges. As such, this compound exemplifies the convergence of chemical innovation and biomedical relevance, making it a focal point for future research endeavors.